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Compound of Interest

Compound Name: Butane-2-sulfonyl chloride

Cat. No.: B1271410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butane-2-sulfonyl chloride, also known as sec-butylsulfonyl chloride, is a reactive

organosulfur compound with the chemical formula C₄H₉ClO₂S. As a member of the sulfonyl

chloride class of compounds, it serves as a crucial intermediate in organic synthesis,

particularly in the formation of sulfonamides and sulfonate esters. The sulfonamide functional

group is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents,

including antibacterial drugs, diuretics, and anticonvulsants. This technical guide provides an

in-depth overview of the chemical and physical properties of butane-2-sulfonyl chloride,

detailed experimental protocols, and its relevance in synthetic and medicinal chemistry.

Chemical and Physical Properties
Butane-2-sulfonyl chloride is a colorless to pale yellow liquid. A summary of its key physical

and chemical properties is presented in the table below for easy reference.
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Property Value Reference

Molecular Formula C₄H₉ClO₂S [1]

Molecular Weight 156.63 g/mol [2]

CAS Number 4375-72-8 [1][3]

Appearance Colorless to pale yellow liquid -

Boiling Point Not available -

Density Not available -

Solubility
Reacts with water and other

protic solvents
-

Reactivity
Highly reactive towards

nucleophiles

Spectral Data
While specific, experimentally obtained spectra for butane-2-sulfonyl chloride are not readily

available in the public domain, data for the isomeric butane-1-sulfonyl chloride can be used for

comparative purposes.

For Butane-1-sulfonyl chloride:

¹H NMR: The proton NMR spectrum shows four distinct multiplets corresponding to the butyl

chain. The multiplet at approximately 3.68 ppm is significantly deshielded due to the strong

electron-withdrawing effect of the sulfonyl chloride group.[4]

¹³C NMR: The carbon-13 NMR spectrum would show four signals for the four distinct carbon

environments in the butyl chain.

IR Spectroscopy: Sulfonyl chlorides exhibit strong characteristic absorption bands in the

infrared spectrum. For butane-1-sulfonyl chloride, these appear in the regions of 1410-1370

cm⁻¹ and 1204-1166 cm⁻¹. The alkane C-H stretching bands are observed around 3000-

2800 cm⁻¹.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/encyclopedia/butane-2-sulfonyl-chloride-dic1555722.html
https://www.scbt.com/p/butane-2-sulfonyl-chloride
https://www.guidechem.com/encyclopedia/butane-2-sulfonyl-chloride-dic1555722.html
https://store.apolloscientific.co.uk/product/butane-2-sulfonyl-chloride
https://www.benchchem.com/product/b1271410?utm_src=pdf-body
https://www.acdlabs.com/blog/ir-nmr-and-ms-o/
https://www.acdlabs.com/blog/ir-nmr-and-ms-o/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry: The mass spectrum of butane-1-sulfonyl chloride shows a characteristic

ion at m/z 57, corresponding to the butyl fragment. Another weak but significant ion appears

at m/z 99, which is characteristic of the sulfonyl chloride group, with an A+2 peak at m/z 101

due to the ³⁷Cl isotope.[4]

Experimental Protocols
Synthesis of Butane-2-Sulfonyl Chloride
A common method for the synthesis of alkyl sulfonyl chlorides is the oxidative chlorination of

the corresponding thiol. The following is a general procedure adapted from literature for the

preparation of sec-butylsulfonyl chloride from 2-butanethiol.

Materials:

2-Butanethiol (sec-butyl mercaptan)

Chlorine gas

Concentrated Hydrochloric Acid

Water

Ice

Separatory funnel

Reaction flask with gas inlet and outlet

Stirring apparatus

Procedure:

In a well-ventilated fume hood, charge a reaction flask with a mixture of concentrated

hydrochloric acid and water.

Cool the flask in an ice bath to a temperature between 10-35 °C.

While stirring vigorously, slowly bubble chlorine gas into the acidic solution.
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Concurrently, add 2-butanethiol dropwise to the reaction mixture. Maintain a constant stream

of chlorine gas throughout the addition of the thiol. The reaction is exothermic and the

temperature should be carefully controlled.

After the addition is complete, continue stirring and bubbling chlorine gas for a short period

to ensure complete reaction.

Discontinue the chlorine flow and allow the reaction mixture to settle. Two layers will form.

Carefully separate the lower organic layer, which is the crude butane-2-sulfonyl chloride,

using a separatory funnel.

The crude product can be used directly for some applications or purified further.

Purification of Butane-2-Sulfonyl Chloride
A general method for the purification of crude liquid organosulfonyl chlorides involves washing

with aqueous solutions followed by distillation.

Materials:

Crude butane-2-sulfonyl chloride

Saturated sodium bicarbonate solution

Water

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Procedure:

Wash the crude butane-2-sulfonyl chloride in a separatory funnel with cold, saturated

sodium bicarbonate solution to neutralize any remaining acid. Caution: This will evolve

carbon dioxide gas; vent the funnel frequently.

Wash the organic layer with cold water.
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Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purify the product by vacuum distillation. The boiling point will be dependent on the pressure.

Chemical Reactivity and Applications in Drug
Development
The reactivity of butane-2-sulfonyl chloride is dominated by the electrophilic nature of the

sulfur atom, making it susceptible to nucleophilic attack. This reactivity is the foundation of its

utility in organic synthesis.

Reaction with Amines to Form Sulfonamides
Butane-2-sulfonyl chloride readily reacts with primary and secondary amines to form the

corresponding N-substituted butan-2-sulfonamides. This is a cornerstone reaction in medicinal

chemistry for the synthesis of a vast number of biologically active compounds.[5]

General Experimental Workflow for Sulfonamide Synthesis:

Reactants

Reaction Work-up Purification

Butane-2-sulfonyl chloride

Reaction in a suitable solvent
(e.g., Dichloromethane, THF)Primary or Secondary Amine

Base (e.g., Pyridine, Triethylamine)

Aqueous Wash Drying of Organic Layer Solvent Removal Purification
(e.g., Recrystallization, Chromatography)

N-substituted
Butan-2-sulfonamide

Click to download full resolution via product page
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Caption: General workflow for the synthesis of sulfonamides from butane-2-sulfonyl chloride.

The sulfonamide moiety is a key pharmacophore in a multitude of drugs due to its ability to

mimic a carboxylic acid group and act as a hydrogen bond donor and acceptor. While specific

examples of drugs derived directly from butane-2-sulfonyl chloride are not prominently

featured in publicly available literature, the general class of alkylsulfonamides is of significant

interest in drug discovery. The sec-butyl group can provide a degree of lipophilicity and steric

bulk that can be tuned to optimize binding to biological targets.

Reaction with Alcohols to Form Sulfonate Esters
Butane-2-sulfonyl chloride reacts with alcohols in the presence of a base to form sulfonate

esters. These esters are excellent leaving groups in nucleophilic substitution and elimination

reactions, making them valuable intermediates in multi-step syntheses.

Logical Relationship of Sulfonate Ester Formation and Subsequent Reaction:

Alcohol (R-OH)

Butane-2-sulfonate Ester
(Excellent Leaving Group)

 Reaction with B2SC and Base

Butane-2-sulfonyl chloride Base

Substitution Product (R-Nu)

 Nucleophilic Substitution

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: Conversion of an alcohol to a good leaving group using butane-2-sulfonyl chloride.

Conclusion
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Butane-2-sulfonyl chloride is a valuable and reactive chemical intermediate. Its primary utility

lies in the straightforward synthesis of sulfonamides and sulfonate esters, which are critical

functionalities in the fields of medicinal chemistry and organic synthesis. While specific, high-

profile applications in drug development are not widely documented, its role as a building block

for introducing the sec-butylsulfonyl group provides a tool for chemists to modulate the

physicochemical and biological properties of molecules. The experimental protocols and

chemical properties outlined in this guide are intended to support researchers and scientists in

the effective and safe use of this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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